(S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride

• Molecular Formula: C18H22ClN3O2
• Molecular Weight: 347.8 g/mol
• IUPAC Name: (2S)-2-amino-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-3-phenylpropanamide;hydrochloride
• InChI: InChI=1S/C18H21N3O2.ClH/c19-15(11-13-7-3-1-4-8-13)18(23)21-16(17(20)22)12-14-9-5-2-6-10-14;/h1-10,15-16H,11-12,19H2,(H2,20,22)(H,21,23);1H/t15-,16-;/m0./s1
• InChI Key: RDLAKTFBPUPSRA-MOGJOVFKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N)N.Cl
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=CC=C2)C(=O)N)N.Cl

Description

(S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride is a synthetic dipeptide analog featuring a phenylalanine-phenylalaninamide backbone. This compound is of significant interest in pharmaceutical research and development, particularly in the field of analytical chemistry and quality control. It is structurally categorized as a phenylalanine derivative, a class of compounds that has shown promise in various therapeutic areas, including being investigated as inhibitors of the HIV-1 capsid protein . The primary research application of this specific compound is as a potential process-related impurity or reference standard in the synthesis of complex pharmaceutical agents. For instance, closely related phenylalanine-dipeptide structures are identified and synthesized for impurity profiling of central nervous system drugs, where they are critical for developing and validating analytical methods to ensure drug safety and quality in accordance with ICH guidelines . Researchers utilize this compound to maintain strict quality control during API (Active Pharmaceutical Ingredient) synthesis, to study degradation pathways, and to ensure the absence of undesired side products in final drug substances. Its well-defined chiral centers also make it relevant for stereochemistry studies. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Solid-Phase Peptide Synthesis (SPPS)

SPPS using Fmoc/t-Bu protection strategies is a robust method for constructing the dipeptide backbone:

• Resin loading : Rink amide resin (0.78 mmol/g) is functionalized with Fmoc-(S)-2-amino-3-phenylpropanamide.
• Deprotection : Fmoc removal via 20% piperidine in DMF.
• Coupling : Activation of Fmoc-(S)-2-amino-3-phenylpropanoic acid with HBTU/DIPEA in DMF, followed by resin-bound coupling (2 h, room temperature).
• Cleavage : TFA/H₂O/TIS (95:2.5:2.5) liberates the free dipeptide, which is precipitated in cold diethyl ether.

Yield : ~85% after HPLC purification.

Solution-Phase Coupling with Carbodiimide Reagents

A scalable alternative employs EDC·HCl/NHS for carboxyl activation:

• Activation : (S)-2-Amino-3-phenylpropanoic acid (1 eq) is treated with EDC·HCl (1.2 eq) and NHS (1.2 eq) in anhydrous CH₂Cl₂ at 0°C.
• Coupling : The activated ester reacts with (S)-1-amino-3-phenylpropan-2-amine (1 eq) in the presence of DIEA (2 eq) at room temperature for 12 h.
• Workup : The crude product is washed with 1 M HCl, saturated NaHCO₃, and brine, followed by silica gel chromatography (CH₂Cl₂/MeOH 20:1).

Key Data :

Parameter	Value	Source
Coupling time	12 h
Yield after purification	73%
Purity (HPLC)	>95%

Hydrochloride Salt Formation

The free base is converted to the hydrochloride salt via acidic precipitation :

• Dissolution : The dipeptide free base (1 eq) is dissolved in anhydrous CH₂Cl₂.
• Acidification : HCl gas is bubbled through the solution at 0°C until pH < 2.
• Precipitation : Addition of diethyl ether induces crystallization, yielding a white solid.

Optimization Note : Excess HCl or prolonged exposure to acidic conditions may degrade the amide bonds; thus, stoichiometric control is critical.

Analytical Characterization

Critical quality control metrics include:

• Chiral HPLC : Confirmation of enantiomeric excess (>99%) using a Chiralpak IC column (MeCN/H₂O 60:40).
• ¹H/¹³C NMR : Key peaks include δ 7.25–7.40 (m, aromatic Hs) and δ 4.63 (dd, J = 9.0, 5.7 Hz, α-CH).
• HRMS : [M+H]⁺ calculated for C₁₃H₁₉N₂O₂: 235.1447; observed: 235.1443.

Comparative Analysis of Methodologies

Parameter	SPPS	Solution-Phase
Scale	Milligram to gram	Multigram
Purity	>95%	85–90%
Racemization Risk	Low (0.1–0.5%)	Moderate (1–2%)
Cost	High (resin, reagents)	Moderate

Industrial-Scale Considerations

For kilogram-scale production, continuous flow chemistry offers advantages:

• Mixing efficiency : Reduced reaction times (e.g., coupling completes in 30 min vs. 12 h batch).
• In-line purification : Scavenger resins remove excess reagents, minimizing downstream steps.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the amine groups, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce primary or secondary amines.

Scientific Research Applications

Medicinal Chemistry

The compound has been explored for its potential as a drug candidate due to its structural similarity to amino acids and peptides. It serves as a scaffold for the development of new pharmaceuticals targeting various diseases, including cancer and neurological disorders.

Case Study:
Research has indicated that derivatives of this compound can inhibit certain enzymes involved in cancer progression, making it a candidate for further development as an anticancer agent .

Biochemical Studies

(S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride is utilized in studies investigating protein-ligand interactions. Its ability to mimic natural substrates allows researchers to study enzyme kinetics and mechanisms.

Case Study:
In vitro studies have demonstrated that this compound can act as an inhibitor for specific proteases, providing insights into potential therapeutic interventions for diseases characterized by protease dysregulation .

Drug Delivery Systems

The compound's amide functionality makes it suitable for incorporation into drug delivery systems. Researchers are investigating its use in designing carriers that enhance the bioavailability and targeted delivery of therapeutic agents.

Case Study:
Recent developments have shown that conjugating this compound with nanoparticles can improve the delivery efficiency of anticancer drugs, leading to enhanced therapeutic outcomes in preclinical models .

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound belongs to a class of amide-linked peptidomimetics. Below is a comparative analysis with structurally related compounds from the evidence:

Compound	Key Features	Structural Differences	Synthesis Insights
(S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride (Target)	Two phenyl groups, amide bonds, (S)-stereochemistry, hydrochloride salt	Lacks heterocycles or halogen substituents	Synthesis method not detailed in evidence; likely involves peptide coupling strategies
N-((S)-1-Amino-3-(3-fluorophenyl)propan-2-yl)-5-chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxamide Hydrochloride	Thiophene-carboxamide core, fluorophenyl, chloropyrazole substituents	Heterocyclic thiophene and pyrazole groups; halogenated substituents enhance lipophilicity	Utilizes amide coupling; halogenation steps likely required
N-((S)-1-oxo-1-(((S)-1-oxo-3-((S)-2-oxopyrrolidin-3-yl)propan-2-yl)amino)-3-phenylpropan-2-yl)quinoxaline-2-carboxamide	Quinoxaline aromatic system, pyrrolidinone moiety	Larger aromatic system (quinoxaline) and cyclic amide; may influence binding affinity	Multi-step synthesis involving heterocyclic ring formation
(S)-N-(2-((1-amino-1-oxo-3-phenylpropan-2-yl)amino)-2-oxoethyl)-3-(benzyl(pyridin-2-ylmethyl)amino)propanamide	Pyridine-benzyl group, branched amide chain	Pyridine introduces basicity; benzyl group enhances hydrophobicity	CuI/DBU-mediated coupling in DMF; moderate yield (50%)

Key Observations

Functional Group Impact: The target compound lacks heterocyclic or halogenated groups, which are present in analogues like and . Halogens (e.g., Cl, F) and aromatic systems (e.g., thiophene, quinoxaline) typically enhance lipophilicity and binding specificity but may reduce solubility .

Synthetic Complexity :

• Compounds with heterocycles (e.g., ) require multi-step syntheses, including cyclization or halogenation, whereas the target compound’s synthesis likely focuses on stereoselective amide bond formation .

Physicochemical Properties

• Lipophilicity : The target compound’s phenyl groups contribute to moderate hydrophobicity. In contrast, halogenated analogues (e.g., ) have higher logP values, favoring membrane permeability but possibly complicating aqueous solubility.
• Stereochemical Influence : The (S)-configuration at chiral centers is critical for mimicking natural peptide substrates, a feature shared with compounds like and .

Biological Activity

(S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride, also known by its CAS number 73504-61-7, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Basic Information

Property	Value
Molecular Formula	C₁₈H₂₂ClN₃O₂
Molecular Weight	347.84 g/mol
CAS Number	73504-61-7
MDL Number	MFCD00238127

Structural Characteristics

The compound features a complex structure that includes multiple functional groups conducive to biological interactions. Its design is based on phenylalanine derivatives, which are known for their roles in various biological processes.

Research indicates that (S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride exhibits various biological activities, particularly in the context of cancer and infectious diseases.

• Antiviral Activity : Preliminary studies have suggested that derivatives of this compound may inhibit viral replication mechanisms. For instance, compounds structurally similar to this one have shown promise as HIV protease inhibitors, blocking critical stages in the viral life cycle .
• Antioxidant Properties : The compound has been investigated for its antioxidant capabilities, which can protect cells from oxidative stress and damage. This property is particularly relevant in the context of neurodegenerative diseases .
• Antimicrobial Effects : Some studies have indicated potential antimicrobial activity against certain bacterial strains, suggesting a broader application in treating infections .

Antiviral Studies

A notable study examined the antiviral efficacy of related compounds against HIV. The most potent derivatives demonstrated IC₅₀ values in the low micromolar range, indicating strong inhibitory effects on viral replication .

Antioxidant Activity

In vitro studies assessed the antioxidant capacity of (S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride using DPPH and ABTS assays. Results showed a significant reduction in free radicals, suggesting its potential use as a therapeutic agent against oxidative stress-related conditions .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that modifications to the phenylalanine backbone influence biological activity significantly. For example, substituents on the aromatic rings can enhance or reduce potency against specific targets .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antiviral	Inhibition of HIV replication
Antioxidant	Reduction of oxidative stress
Antimicrobial	Activity against specific bacterial strains

Q & A

Q. What are the recommended synthetic routes for producing (S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide hydrochloride with high enantiomeric purity?

• Methodological Answer : Synthesis typically involves chiral amino acid precursors (e.g., L-phenylalanine derivatives) and sequential coupling reactions. Key steps include:

• Amino Group Protection : Use tert-butoxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) groups to prevent undesired side reactions .
• Coupling Optimization : Employ carbodiimide-based reagents (e.g., EDC/HOBt) for amide bond formation under inert atmospheres to minimize racemization .
• Purification : Chiral HPLC or recrystallization from ethanol/water mixtures ensures enantiomeric purity (>98%) .
• Hydrochloride Salt Formation : Treat the free base with HCl gas in anhydrous ether to enhance stability and solubility .

Q. What analytical techniques are critical for confirming the structural integrity and purity of this compound?

• Methodological Answer :

• X-ray Crystallography : Resolve absolute stereochemistry using SHELX programs (SHELXD for structure solution, SHELXL for refinement). High-resolution data (≤1.0 Å) minimizes model bias .
• NMR Spectroscopy : ¹H/¹³C NMR in DMSO-d₆ or CDCl₃ confirms backbone connectivity and absence of rotamers .
• HPLC-Purity Assessment : Reverse-phase C18 columns with UV detection (λ = 254 nm) quantify impurities against pharmacopeial standards (e.g., EP guidelines) .

Q. How should researchers handle and store this compound to maintain stability?

• Methodological Answer :

• Storage : Keep in airtight containers under argon at -20°C to prevent hygroscopic degradation. Desiccants (e.g., silica gel) mitigate moisture uptake .
• Handling : Use gloveboxes for moisture-sensitive steps. Avoid contact with oxidizing agents (e.g., peroxides) to prevent decomposition .

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data during refinement, such as disordered solvent molecules or twinning?

• Methodological Answer :

• Twinning Analysis : Use PLATON or CrysAlisPro to detect twinning ratios. Apply TWINLAW in SHELXL for partitioned refinement .
• Disorder Modeling : Isolate electron density peaks (>3σ) and refine occupancy factors iteratively. Constrain thermal parameters for overlapping atoms .
• Validation Tools : Cross-check with RIGU in the IUCr CheckCIF database to identify overfitting .

Q. What strategies improve the compound’s solubility for in vitro bioassays without altering its pharmacological activity?

• Methodological Answer :

• Co-Solvent Systems : Use DMSO:water (≤10% v/v) or cyclodextrin inclusion complexes to enhance aqueous solubility .
• Salt Screening : Test alternative counterions (e.g., trifluoroacetate) or co-crystallization with succinic acid to modify crystal packing .
• pH Adjustment : Prepare buffered solutions (pH 4–6) where the hydrochloride salt exhibits maximal ionization .

Q. How can researchers design analogs for structure-activity relationship (SAR) studies targeting enzyme inhibition?

• Methodological Answer :

• Backbone Modifications : Replace phenyl groups with heteroaromatic rings (e.g., indole or pyridine) using solid-phase peptide synthesis (SPPS) .
• Functional Group Introduction : Incorporate fluorinated or deuterated residues via Suzuki-Miyaura coupling to probe metabolic stability .
• In Silico Screening : Perform molecular docking (AutoDock Vina) and MD simulations (GROMACS) to prioritize analogs with predicted binding affinity to target enzymes (e.g., proteases) .

Data Contradiction and Troubleshooting

Q. How should researchers address discrepancies between computational predictions and experimental bioactivity data?

• Methodological Answer :

• Force Field Validation : Re-optimize ligand parameters using Gaussian09 at the B3LYP/6-31G* level to improve docking accuracy .
• Experimental Replicates : Conduct dose-response assays (n ≥ 3) with positive/negative controls to rule out assay artifacts .
• Metabolite Screening : Use LC-MS to identify degradation products that may interfere with activity measurements .